Cas no 2229130-08-7 (3-amino-2-(2-tert-butylphenyl)propan-1-ol)

3-Amino-2-(2-tert-butylphenyl)propan-1-ol is a chiral amino alcohol derivative characterized by a tert-butyl-substituted phenyl group and a propanolamine backbone. This compound is of interest in synthetic organic chemistry due to its potential as a building block for pharmaceuticals and asymmetric catalysts. The tert-butyl group enhances steric hindrance, which can influence selectivity in stereochemical transformations. The presence of both amino and hydroxyl functionalities allows for versatile reactivity, including chelation or further derivatization. Its structural features make it suitable for applications in enantioselective synthesis and ligand design. The compound’s stability and well-defined stereochemistry contribute to its utility in precision chemical synthesis.

3-amino-2-(2-tert-butylphenyl)propan-1-ol structure

2229130-08-7 structure

Product Name:3-amino-2-(2-tert-butylphenyl)propan-1-ol

CAS No:2229130-08-7

MF:C₁₃H₂₁NO

MW:207.311943769455

CID:5911280

PubChem ID:165688753

Update Time:2025-06-27

3-amino-2-(2-tert-butylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

- 3-amino-2-(2-tert-butylphenyl)propan-1-ol
- 2229130-08-7
- EN300-1759680
- Inchi： 1S/C13H21NO/c1-13(2,3)12-7-5-4-6-11(12)10(8-14)9-15/h4-7,10,15H,8-9,14H2,1-3H3
- InChI Key： ZLGOWSJSPMRNJC-UHFFFAOYSA-N
- SMILES： OCC(CN)C1C=CC=CC=1C(C)(C)C

Computed Properties

Exact Mass: 207.162314293g/mol
Monoisotopic Mass: 207.162314293g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 46.2Å²

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Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1759680-0.05g	3-amino-2-(2-tert-butylphenyl)propan-1-ol	2229130-08-7	0.05g	$1261.0	2023-09-20
Enamine	EN300-1759680-0.1g	3-amino-2-(2-tert-butylphenyl)propan-1-ol	2229130-08-7	0.1g	$1320.0	2023-09-20
Enamine	EN300-1759680-0.25g	3-amino-2-(2-tert-butylphenyl)propan-1-ol	2229130-08-7	0.25g	$1381.0	2023-09-20
Enamine	EN300-1759680-0.5g	3-amino-2-(2-tert-butylphenyl)propan-1-ol	2229130-08-7	0.5g	$1440.0	2023-09-20
Enamine	EN300-1759680-1.0g	3-amino-2-(2-tert-butylphenyl)propan-1-ol	2229130-08-7	1g	$1500.0	2023-06-03
Enamine	EN300-1759680-2.5g	3-amino-2-(2-tert-butylphenyl)propan-1-ol	2229130-08-7	2.5g	$2940.0	2023-09-20
Enamine	EN300-1759680-5.0g	3-amino-2-(2-tert-butylphenyl)propan-1-ol	2229130-08-7	5g	$4349.0	2023-06-03
Enamine	EN300-1759680-10.0g	3-amino-2-(2-tert-butylphenyl)propan-1-ol	2229130-08-7	10g	$6450.0	2023-06-03
Enamine	EN300-1759680-1g	3-amino-2-(2-tert-butylphenyl)propan-1-ol	2229130-08-7	1g	$1500.0	2023-09-20
Enamine	EN300-1759680-5g	3-amino-2-(2-tert-butylphenyl)propan-1-ol	2229130-08-7	5g	$4349.0	2023-09-20